N-[2-(2,3-Dihydro-1,4-benzoxathiin-2-yl)ethyl]prop-2-enamide

• IUPAC Name: N-[2-(2,3-dihydro-1,4-benzoxathiin-2-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C13H15NO2S/c1-2-13(15)14-8-7-10-9-17-12-6-4-3-5-11(12)16-10/h2-6,10H,1,7-9H2,(H,14,15)
• InChI Key: UJVAHBYHMUOMGD-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCC1CSC2=CC=CC=C2O1
• Molecular Formula: C13H15NO2S
• Molecular Weight: 249.33 g/mol

Description

2,3-Dihydro-1,4-benzoxathiine derivatives are a class of important oxygen- and sulfur-containing six-membered benzoheterocyclic compounds. They have received considerable attention in chemical, agrochemical, medicinal, and pharmaceutical research because they have been used as anticancer agents, artificial sweeteners, estrogenic agents, antioxidants, serotonin (5-HT 2C) inhibitors, and antimycotic agents.

Synthesis Analysis

2,3-Dihydro-1,4-benzoxathiine was first prepared in 1954 in the reaction of o-mercaptophenol and 1,2-dibromo-ethane using sodium methoxide as a strong base. Various electrophiles, such as different α-halo Michael acceptors, methyl 4-bromobut-2-enoate and 4-chlorobut-2-ynoate, and ethyl 2,3-dibromopropionate, had been applied in the synthesis of 2,3-dihydro-1,4-benzoxathiine derivatives.

Molecular Structure Analysis

The molecular structure of 2,3-dihydro-1,4-benzoxathiine derivatives is characterized by a six-membered benzoheterocyclic ring containing oxygen and sulfur atoms.

Chemical Reactions Analysis

The synthesis of 2,3-dihydro-1,4-benzoxathiine derivatives involves various chemical reactions, including intermolecular cyclizations, cycloadditions, ring contractions and expansions, and reduction of 2,3-dihydro-1,4-benzoxathiine 4-oxides.

Future Directions

The synthesis of 2,3-dihydro-1,4-benzoxathiine derivatives has been a topic of ongoing research, with new synthetic methods being developed. These compounds have potential applications in various fields, including medicinal and pharmaceutical research. Future research will likely continue to explore these applications and develop more efficient methods for synthesizing these compounds.